Cas no 1805179-42-3 (Ethyl 6-bromomethyl-2-chloro-3-cyanobenzoate)

• Product Name: Ethyl 6-bromomethyl-2-chloro-3-cyanobenzoate
• CAS No: 1805179-42-3
• MF: C₁₁H₉BrClNO₂
• MW: 302.551661252975
• CID: 4948193
• Update Time: 2025-06-12

Ethyl 6-bromomethyl-2-chloro-3-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromomethyl-2-chloro-3-cyanobenzoate

• Inchi： 1S/C11H9BrClNO2/c1-2-16-11(15)9-7(5-12)3-4-8(6-14)10(9)13/h3-4H,2,5H2,1H3
• InChI Key： YHZWRXHVZNGSRZ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C#N)=C(C=1C(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 6-bromomethyl-2-chloro-3-cyanobenzoate

Recent Advances in the Application of Ethyl 6-bromomethyl-2-chloro-3-cyanobenzoate (CAS: 1805179-42-3) in Chemical Biology and Pharmaceutical Research

Ethyl 6-bromomethyl-2-chloro-3-cyanobenzoate (CAS: 1805179-42-3) is a versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its reactive bromomethyl and chloro-cyano functionalities, serves as a critical building block in the synthesis of complex molecules with potential therapeutic applications. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and other small-molecule modulators of biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 6-bromomethyl-2-chloro-3-cyanobenzoate as a key precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the compound's reactive sites to introduce various pharmacophores, resulting in derivatives with improved selectivity and potency against BTK, a target implicated in various hematological malignancies. The study reported IC50 values in the low nanomolar range for several optimized compounds, highlighting the structural importance of this intermediate.

In the field of chemical biology, recent work has focused on the compound's application in activity-based protein profiling (ABPP). A 2024 Nature Chemical Biology publication described its use in developing covalent probes for serine hydrolases, where the bromomethyl group was strategically employed for selective protein labeling. This approach enabled the identification of previously unknown off-targets of clinical kinase inhibitors, providing valuable insights for drug safety assessment.

The synthetic versatility of 1805179-42-3 has also been demonstrated in materials science applications. A recent ACS Applied Materials & Interfaces report detailed its incorporation into novel photo-responsive polymers. The electron-withdrawing cyano and ester groups, combined with the reactive halogen substituents, allowed for the creation of materials with tunable optoelectronic properties, potentially useful in drug delivery systems and biosensing applications.

From a safety and pharmacokinetic perspective, recent ADMET studies of derivatives containing this scaffold have shown promising results. Research published in European Journal of Pharmaceutical Sciences (2024) indicated that properly modified analogs demonstrate favorable metabolic stability and membrane permeability, addressing previous concerns about the bioavailability of compounds derived from this intermediate.

Ongoing clinical trials (as of Q2 2024) include several investigational drugs that utilize Ethyl 6-bromomethyl-2-chloro-3-cyanobenzoate as a synthetic intermediate. These include a Phase II candidate for autoimmune disorders and a Phase I oncology therapeutic, both leveraging the compound's ability to generate structurally diverse, pharmacologically active molecules.

Future research directions appear to focus on expanding the utility of this intermediate through innovative synthetic methodologies. Recent advances in flow chemistry and photoredox catalysis have demonstrated potential for more efficient and sustainable production of derivatives. Additionally, computational approaches are being employed to predict optimal modification sites for specific therapeutic targets, potentially accelerating the drug discovery process.